4-Iodobenzo[b]thiophene

• Molecular Formula: C8H5IS
• Molecular Weight: 260.10 g/mol
• IUPAC Name: 4-iodo-1-benzothiophene
• InChI: InChI=1S/C8H5IS/c9-7-2-1-3-8-6(7)4-5-10-8/h1-5H
• InChI Key: SYQQTMAWMKRTND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CS2)C(=C1)I

Description

4-Iodobenzo[b]thiophene is a useful research compound. Its molecular formula is C8H5IS and its molecular weight is 260.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-carboxy-4-iodobenzo[b]thiophene (2 g) and copper powder (0.05 g) in quinoline (10 ml) was heated at 200° C. for 2 hours. The reaction mixture was cooled to room temperature and diluted with ethyl acetate (50 ml) and ether (50 ml). The mixture was washed with 5% hydrochloric acid solution (3 times) and brine, dried over magnesium sulfate and evaporated in vacuo. The residue was purified by column chromatography on silica gel eluting with toluene to afford 4-iodobenzo[b]thiophene (1.55 g).